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Introduction
Thorium-227 (²²⁷Th) is an alpha-emitting radionuclide of significant interest in the field of

nuclear medicine, particularly for its application in Targeted Alpha Therapy (TAT). As the

progenitor of Radium-223, an approved alpha-emitting radiopharmaceutical, ²²⁷Th offers potent

therapeutic potential due to its high linear energy transfer (LET) and short-range alpha

emissions, which can induce lethal double-stranded DNA breaks in targeted cancer cells while

minimizing damage to surrounding healthy tissue.[1] Its half-life of approximately 18.7 days

provides a suitable window for manufacturing, delivery, and therapeutic action.[1]

This document provides a comprehensive technical overview of the nuclear properties of

Thorium-227, its decay chain, and the experimental methodologies used to characterize these

features.

Nuclear Decay Properties of Thorium-227
Thorium-227 decays exclusively via alpha (α) emission to Radium-223 (²²³Ra).[2] The decay is

characterized by the release of multiple alpha particles with distinct energies and a cascade of
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gamma (γ) emissions. The most recent and precise measurements establish the half-life of

Thorium-227 at 18.697 (±0.007) days.[3][4][5]

Quantitative Decay Data Summary
The following tables summarize the key radioactive decay data for Thorium-227, based on

information from the ICRP Publication 107.[6]

Table 1: General Properties of Thorium-227

Property Value

Half-life (T½) 18.697 (±0.007) days[3][4]

Decay Mode 100% Alpha (α) Decay[2]

Daughter Nuclide Radium-223 (²²³Ra)[3]

Mean Alpha Energy 5.9882 MeV[6]

Mean Electron Energy 0.07547 MeV[6]

| Mean Photon Energy | 0.13174 MeV[6] |

Table 2: Principal Alpha (α) Emissions of Thorium-227

Energy (keV) Intensity (%)

6038.0 24.2[4]

5977.7 23.5[4]

5756.9 20.4[4]

5713.2 4.9[4]

5708.8 8.3[4]

| 5606.7 | 25.0[4] |

Table 3: Principal Gamma (γ) and X-ray Emissions of Thorium-227
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Energy (keV) Intensity (%) Type

50.13 8.5 Gamma

79.69 1.1 Gamma

85.76 1.1 X-ray (Kα2)

88.86 1.8 X-ray (Kα1)

235.96 12.6[7] Gamma

256.23 6.6 Gamma

286.09 2.5 Gamma

| 329.85 | 2.5 | Gamma |

Thorium-227 Decay Chain
Thorium-227 is a member of the Actinium series (4n+3). It decays into a series of short-lived

daughter radionuclides, culminating in the stable isotope Lead-207 (²⁰⁷Pb). This cascade

releases a total of five alpha particles and two beta particles. The ability to retain these

daughter nuclides at a target site is a key consideration in dosimetry and therapeutic efficacy.

[3]

Thorium-227 (²²⁷Th)
T½ = 18.7 d

Radium-223 (²²³Ra)
T½ = 11.4 d

α Radon-219 (²¹⁹Rn)
T½ = 3.96 s

α Polonium-215 (²¹⁵Po)
T½ = 1.78 ms

α Lead-211 (²¹¹Pb)
T½ = 36.1 min

α Bismuth-211 (²¹¹Bi)
T½ = 2.14 min

β⁻ Thallium-207 (²⁰⁷Tl)
T½ = 4.77 min

α (99.72%) Lead-207 (²⁰⁷Pb)
Stable

β⁻

Click to download full resolution via product page

Figure 1: Thorium-227 Radioactive Decay Chain

Experimental Protocols
The accurate characterization of Thorium-227's properties relies on several key experimental

methodologies.
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Radiochemical Separation of Thorium-227 from
Actinium-227
To obtain high-purity Thorium-227 for experimental or therapeutic use, it must be chemically

separated from its parent, Actinium-227 (²²⁷Ac), and its decay progeny.[8][9]

Objective: To isolate ²²⁷Th from a sample containing ²²⁷Ac and other decay products like

²²³Ra.

Methodology: Anion-exchange chromatography or extraction chromatography are commonly

employed.[8][10]

Sample Preparation: The source material, typically containing ²²⁷Ac, is dissolved in a

strong mineral acid, such as nitric acid (HNO₃) or hydrochloric acid (HCl), to ensure all

elements are in a soluble ionic state.

Column Preparation: An anion-exchange resin (e.g., Dowex 1x4) or an extraction

chromatography resin (e.g., Eichrom UTEVA) is packed into a column and pre-conditioned

by washing with the same acid matrix as the sample.[8][11]

Loading and Elution: The dissolved sample is loaded onto the column. Thorium forms

strong anionic complexes (e.g., [Th(NO₃)₆]²⁻) in concentrated nitric acid and is retained by

the resin. Actinium and Radium, which form weaker or no anionic complexes under these

conditions, are not retained and can be washed from the column.

Thorium Recovery: The purified Thorium-227 is then eluted (desorbed) from the resin

using a dilute acid (e.g., 0.1 M HNO₃).[11] This breaks down the thorium complex,

releasing it from the column.

Quality Control: The purity of the separated ²²⁷Th fraction is confirmed using gamma or

alpha spectrometry to ensure the absence of ²²⁷Ac and ²²³Ra.

Alpha Spectrometry for Isotopic Analysis
Alpha spectrometry is used to identify and quantify alpha-emitting radionuclides by measuring

the energy of the emitted alpha particles.[12][13]
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Objective: To measure the activity and confirm the identity of Thorium-227 by analyzing its

characteristic alpha emission energies.

Methodology:

Source Preparation: A critical step is the creation of a very thin, uniform source layer to

prevent self-absorption of the alpha particles, which would degrade the energy spectrum.

This is typically achieved by:

Electrodeposition: The purified thorium is deposited onto a polished metal disc (e.g.,

stainless steel or platinum) from a buffered aqueous/organic solution by applying an

electric current.[14]

Co-precipitation: Thorium is co-precipitated with a carrier like yttrium fluoride (YF₃), and

the precipitate is then filtered onto a membrane.[12]

Measurement: The prepared source is placed inside a vacuum chamber containing a

silicon detector (e.g., a Passivated Implanted Planar Silicon - PIPS detector). The vacuum

is necessary to prevent alpha particle energy loss through interaction with air molecules.

[15]

Data Acquisition: As the source decays, alpha particles strike the detector, creating charge

pulses proportional to their energy. A multichannel analyzer sorts these pulses to generate

an energy spectrum.

Analysis: The spectrum is analyzed to identify the characteristic energy peaks of ²²⁷Th

(e.g., ~6.0 MeV) and its daughters. The area under each peak is proportional to the

activity of the corresponding isotope.

Gamma Spectrometry for Radionuclidic Purity and
Quantification
Gamma spectrometry is a non-destructive technique used to identify and quantify gamma-

emitting radionuclides. It is essential for determining the radionuclidic purity of a ²²⁷Th sample

and can also be used for activity measurements.[1][16]
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Objective: To identify and quantify ²²⁷Th and any gamma-emitting impurities by measuring

their characteristic gamma-ray emissions.

Methodology:

Detector Setup: A High-Purity Germanium (HPGe) detector is used due to its excellent

energy resolution. The detector is housed in a thick lead shield to reduce background

radiation.[16]

Calibration: The detector is calibrated for both energy and efficiency using certified

reference sources with well-known gamma emissions covering a wide energy range.

Sample Measurement: The Thorium-227 sample is placed at a fixed, reproducible

distance from the detector. The sample is counted for a sufficient time to acquire

statistically significant data in the photopeaks of interest (e.g., the 236.0 keV peak for

²²⁷Th).[7]

Data Analysis:

A spectrum of counts versus gamma-ray energy is generated.

The background spectrum (measured without the sample) is subtracted.

The energies of the photopeaks are used to identify the radionuclides present (²²⁷Th

and its progeny).

The net area of a specific photopeak is used to calculate the activity of the radionuclide,

using the detector's efficiency at that energy and the known gamma-ray emission

intensity.[1]

Half-Life Determination
The half-life is determined by measuring the decay of a purified sample over time.

Objective: To experimentally measure the rate of decay of Thorium-227 to calculate its half-

life.

Methodology:
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Source Purification: A sample of Thorium-227 is rigorously purified to remove its long-

lived parent (²²⁷Ac) and any initial daughter products (especially ²²³Ra), as their presence

would interfere with the measurement.[17]

Activity Measurement: The activity of the purified sample is measured repeatedly over an

extended period (e.g., several half-lives, ~60-100 days) using a stable radiation detection

system.[5] Suitable instruments include:

Ionization Chamber: A highly stable instrument that measures the total current produced

by radiation, providing a robust measure of activity.

HPGe Gamma Spectrometer: By tracking the decay of a specific, well-defined gamma

peak belonging exclusively to ²²⁷Th (e.g., 236.0 keV), the decay can be followed

accurately.[5]

Data Analysis: The measured activity (or count rate) is plotted against time on a semi-

logarithmic scale. The data are fitted to an exponential decay function (A(t) = A₀e^(-λt)),

from which the decay constant (λ) is determined. The half-life (T½) is then calculated using

the formula T½ = ln(2)/λ.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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